Cas no 3876-05-9 (3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione)

• Product Name: 3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione
• CAS No: 3876-05-9
• MF: C₁₀H₅Cl₂NO₂
• MW: 242.058200597763
• CID: 296713
• PubChem ID: 24879541
• Update Time: 2025-11-06

3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-2,5-dione,3,4-dichloro-1-phenyl-
• 3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione
• 3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione #
• 3876-05-9
• FT-0706838
• SR-01000206828
• N-Phenyldichloromaleimide
• Z56785092
• A912404
• SR-01000206828-1
• 1H-Pyrrole-2,5-dione, 3,4-dichloro-1-phenyl-
• CS-0116995
• 2,3-Dichloro-N-phenylmaleinimide
• Maleimide, 2,3-dichloro-N-phenyl-
• VS-08766
• AB00082718-01
• CZLKFADFZAWWBC-UHFFFAOYSA-N
• CHEMBL1774734
• MFCD00223924
• 2,3-Dichloro-N-phenylmaleimide
• 3,4-Dichloro-N-phenylmaleimide
• AKOS000348766
• 3,4-dichloro-1-phenylpyrrole-2,5-dione
• 2 3-DICHLORO-N-PHENYLMALEIMIDE
• 3,4-dichloro-1-phenyl-2,5-dihydro-1H-pyrrole-2,5-dione
• DTXSID50347098
• SCHEMBL2488181
• ALBB-017530
• DB-069720
• BBL028422
• G67024
• STL146881

• MDL： MFCD00223924
• Inchi： 1S/C10H5Cl2NO2/c11-7-8(12)10(15)13(9(7)14)6-4-2-1-3-5-6/h1-5H
• InChI Key： CZLKFADFZAWWBC-UHFFFAOYSA-N
• SMILES： ClC1=C(C(N(C1=O)C1C=CC=CC=1)=O)Cl

Computed Properties

• Exact Mass: 240.96985
• Monoisotopic Mass: 240.9697338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 321
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.4Ų

Experimental Properties

• Color/Form: Yellow powder
• Density: 1.57
• Melting Point: 199-205 °C (lit.)
• Boiling Point: 308.6°C at 760 mmHg
• Flash Point: 140.5°C
• Refractive Index: 1.654
• PSA: 37.38
• LogP: 2.31400
• Solubility: Not determined

3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Safety Instruction： 22-24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolines Phenylpyrrolines

Additional information on 3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione

3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione: A Comprehensive Overview

3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione, also known by its CAS number CAS No. 3876-05-9, is a compound of significant interest in the fields of organic chemistry and materials science. This compound belongs to the class of pyrrole derivatives, which are known for their unique electronic properties and structural versatility. The molecule features a pyrrole ring fused with a diketone group, and the presence of two chlorine atoms at the 3 and 4 positions introduces additional functional complexity. This combination makes it a valuable substrate for various chemical transformations and applications.

The synthesis of 3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione has been extensively studied, with researchers exploring various methodologies to optimize its production. Recent advancements in catalytic systems and green chemistry have enabled more efficient and environmentally friendly routes to this compound. For instance, the use of transition metal catalysts such as palladium or copper has been reported to facilitate key steps in its synthesis, such as coupling reactions or oxidation processes. These developments not only enhance the yield but also reduce the environmental footprint associated with its production.

One of the most notable applications of 3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione lies in its role as an intermediate in the synthesis of advanced materials. Its ability to undergo various post-synthetic modifications makes it a versatile building block for constructing complex molecular architectures. For example, it has been employed in the preparation of coordination polymers and metal-organic frameworks (MOFs), which are widely used in gas storage, catalysis, and sensing technologies. The diketone functionality in this compound provides multiple binding sites for metal ions, enabling the formation of robust and functional materials.

In addition to its role in materials science, 3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione has also garnered attention in pharmaceutical research. Its unique electronic properties and structural features make it a potential candidate for drug design and development. Recent studies have explored its ability to act as a scaffold for bioactive molecules, particularly in the context of anti-inflammatory and anticancer agents. The chlorine substituents at positions 3 and 4 are believed to play a crucial role in modulating the compound's pharmacokinetic properties and bioavailability.

The structural versatility of 3,4-Dichloro-1-phenyl-1H-pyrrole-2,5-dione extends to its application in organic electronics. Researchers have investigated its use as an electron-deficient component in donor–acceptor systems, which are fundamental to organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The diketone group serves as an electron-withdrawing unit, enhancing the compound's ability to accept electrons during charge transfer processes. This property makes it a promising candidate for improving the efficiency and stability of organic electronic devices.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 3,4-Dichloro-1 phenyl pyrrole 2 5 dione. Density functional theory (DFT) calculations have revealed that the presence of chlorine atoms significantly alters the molecule's frontier molecular orbitals (FMOs), thereby influencing its redox behavior and reactivity towards nucleophilic or electrophilic attack. These findings have been instrumental in guiding experimental efforts aimed at tailoring the compound's properties for specific applications.

In conclusion, CAS No. 3876 05 9, or 3 4 Dichloro 1 phenyl 1H pyrrole 2 5 dione, stands out as a multifaceted compound with diverse applications across various scientific disciplines. Its unique chemical structure endows it with remarkable functional properties that make it an invaluable tool for researchers in organic chemistry materials science pharmaceuticals and organic electronics. As ongoing research continues to uncover new aspects of its chemistry this compound is poised to play an increasingly important role in advancing both fundamental understanding and practical innovations.